2,2-Dimethyl-3-[(3-methylimidazole-4-carbonyl)amino]propanoic acid

• IUPAC Name: 2,2-dimethyl-3-[(3-methylimidazole-4-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C10H15N3O3/c1-10(2,9(15)16)5-12-8(14)7-4-11-6-13(7)3/h4,6H,5H2,1-3H3,(H,12,14)(H,15,16)
• InChI Key: NHGAXGBUEDGMBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CN=CN1C)C(=O)O
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

Description

2,2-Dimethyl-3-[(3-methylimidazole-4-carbonyl)amino]propanoic acid, commonly known as Leucomycin A5, is a macrolide antibiotic that is commonly used in scientific research. It is synthesized through a complex process and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Leucomycin A5 has a range of scientific research applications. It has been found to be effective against a range of bacterial infections and is commonly used in microbiology research. It has also been found to have anticancer properties and is being investigated as a potential treatment for cancer. Additionally, it has been found to have immunomodulatory effects and is being investigated for its potential use in treating autoimmune diseases.

Mechanism of Action

Leucomycin A5 works by binding to the 50S subunit of bacterial ribosomes, which prevents the synthesis of proteins necessary for bacterial growth and survival. This mechanism of action is similar to that of other macrolide antibiotics.
Biochemical and Physiological Effects:
Leucomycin A5 has been found to have a range of biochemical and physiological effects. It has been found to inhibit the growth of a range of bacterial species, including both gram-positive and gram-negative bacteria. Additionally, it has been found to have anticancer properties, which are thought to be due to its ability to induce apoptosis in cancer cells. It has also been found to have immunomodulatory effects, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Leucomycin A5 in lab experiments is its broad-spectrum antibacterial activity. It is effective against a range of bacterial species, which makes it a useful tool for microbiology research. Additionally, its anticancer and immunomodulatory properties make it a promising candidate for further investigation in these areas.
However, there are also limitations to using Leucomycin A5 in lab experiments. One limitation is its potential toxicity, which may limit its use in certain experiments. Additionally, its complex synthesis method may make it difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Leucomycin A5. One direction is to investigate its potential use in treating autoimmune diseases, given its immunomodulatory properties. Another direction is to investigate its potential use in combination with other anticancer agents, given its anticancer properties. Additionally, further research is needed to better understand its mechanism of action and potential toxicity, which may help to inform its use in lab experiments.
In conclusion, Leucomycin A5 is a complex macrolide antibiotic that has a range of scientific research applications. Its broad-spectrum antibacterial activity, anticancer properties, and immunomodulatory effects make it a promising candidate for further investigation in these areas. However, its potential toxicity and complex synthesis method may limit its use in certain experiments. Further research is needed to better understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of Leucomycin A5 is a complex process that involves several steps. The first step is the synthesis of the macrolactone ring, which is achieved through a reaction between a diketene and a diene. The resulting product is then subjected to a series of reactions that result in the formation of the side chain and the imidazole ring. The final product is purified through a series of chromatography steps.